![molecular formula C13H18Cl2N2O B4062494 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride](/img/structure/B4062494.png)
2-chloro-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride
Overview
Description
2-chloro-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a type of benzamide derivative that has been synthesized through a specific method.
Scientific Research Applications
Organic Synthesis and Chemical Properties
Research in organic synthesis has explored the regioselectivity in deprotonation reactions involving compounds structurally related to 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride. For example, studies on ethyl 2-(4-chloro-2-pyridyl)benzoic acid derivatives have demonstrated regiospecific lithiation, highlighting the nuanced reactivity of chloro-substituted benzamides in the presence of strong bases and their potential in synthesizing compounds with anticandidal activity (Rebstock et al., 2004).
Pharmacological Applications
Significant pharmacological interest has been shown in substituted benzamides similar to 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride for their potential in binding to dopamine-D2 receptors in the brain. For instance, eticlopride, a closely related compound, has been used extensively in studies for its high specificity and affinity to dopamine-D2 receptors, aiding in the understanding of dopaminergic mechanisms in various neurological disorders (Hall et al., 1985).
Material Science and Catalysis
In the realm of material science, research has been conducted on nickel-based catalysts using derivatives of 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]benzamide hydrochloride for ethylene polymerization. These studies have paved the way for developing more efficient catalysts for polymer production, demonstrating the versatility of benzamide derivatives in catalyzing significant industrial reactions (Sun et al., 2012).
properties
IUPAC Name |
2-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O.ClH/c14-12-6-2-1-5-11(12)13(17)15-7-10-16-8-3-4-9-16;/h1-2,5-6H,3-4,7-10H2,(H,15,17);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HENZNYAJJZQIDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCNC(=O)C2=CC=CC=C2Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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